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Compound Name: Magnesium octanoate dihydrate

Cat. No.: B1590191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of magnesium octanoate dihydrate,

a magnesium salt of octanoic acid. The document covers the compound's discovery and

historical development, detailed physicochemical properties, and methodologies for its

synthesis and characterization. Furthermore, it explores the biological significance of its

constituent parts, detailing the role of octanoic acid in inflammatory signaling pathways. This

guide is intended to be a core resource for researchers, scientists, and professionals in drug

development, offering detailed experimental protocols and data presented for practical

application.

Discovery and History
The history of magnesium octanoate dihydrate is intrinsically linked to the broader

development of magnesium salts and fatty acids in nutritional science and pharmaceuticals.

While a definitive date for the first synthesis and characterization of magnesium octanoate
dihydrate is not readily available in seminal publications, its emergence can be understood

within the context of the evolving use of magnesium salts in medicine and the study of fatty

acids.

Magnesium itself was first isolated in 1808 by Sir Humphry Davy, though its salts, like Epsom

salts (magnesium sulfate), have been used for centuries for their medicinal properties. The
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modern understanding of magnesium as an essential element for life began to take shape in

the early 20th century, with its necessity for biological functions being acknowledged around

1926. This spurred research into various magnesium salts for supplementation and therapeutic

use.

Parallel to this, the study of fatty acids, including octanoic acid (also known as caprylic acid),

has a long history. Octanoic acid, a medium-chain fatty acid, is found naturally in sources like

coconut and palm oil. The development of magnesium salts of fatty acids, such as magnesium

stearate, as excipients in pharmaceuticals and food additives paved the way for the exploration

of other fatty acid salts. These compounds were valued for their lubricating, binding, and anti-

caking properties.

Magnesium octanoate, as a specific entity, likely emerged from the convergence of these two

fields: the need for bioavailable forms of magnesium and the functional properties of fatty acid

salts. Its development is a part of the more recent history of nutritional chemistry, focusing on

creating organic salts of minerals to enhance their absorption and efficacy.

Physicochemical Properties
Magnesium octanoate dihydrate is a white crystalline powder. Its properties are summarized

in the table below, compiled from various chemical and supplier databases.
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Property Value

Chemical Name Magnesium bis(octanoate) dihydrate

Synonyms
Magnesium caprylate dihydrate, Octanoic acid

magnesium salt dihydrate

Molecular Formula C₁₆H₃₄MgO₆

Molecular Weight 346.74 g/mol

Appearance White crystalline powder

Solubility Sparingly soluble in water, soluble in alcohol.

Boiling Point (est.) 239.3 °C at 760 mmHg (for the anhydrous form)

Flash Point (est.) 107.4 °C (for the anhydrous form)

CAS Number
Not available for the dihydrate form; 3386-57-0

for the anhydrous form.

PubChem CID 19595724 (for the anhydrous form)

Experimental Protocols
While a specific, detailed, peer-reviewed synthesis protocol for magnesium octanoate
dihydrate is not widely published, a general and reliable method can be derived from standard

organic and inorganic chemistry principles and information from chemical suppliers. The

following protocol outlines a common method for the preparation of magnesium salts of fatty

acids.

Synthesis of Magnesium Octanoate Dihydrate
Materials:

Octanoic acid (Caprylic acid)

Magnesium oxide (MgO) or Magnesium hydroxide (Mg(OH)₂)

Deionized water
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Ethanol

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add a stoichiometric amount of octanoic acid.

Addition of Magnesium Source: Slowly add a slight molar excess of magnesium oxide or

magnesium hydroxide to the octanoic acid.

Solvent Addition: Add deionized water to the flask to create a slurry. The amount of water

should be sufficient to allow for effective stirring.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by the dissolution of the magnesium source. The reaction is typically complete

when the solid magnesium oxide/hydroxide has fully reacted.

Isolation of Product:

Filtration: If any unreacted starting material remains, the hot solution can be filtered.

Crystallization: Allow the filtrate to cool slowly to room temperature, which should induce

crystallization of magnesium octanoate dihydrate. The crystallization can be further

promoted by cooling in an ice bath.

Purification:

Washing: Collect the crystals by vacuum filtration and wash them with cold deionized

water to remove any unreacted starting materials or water-soluble impurities. A

subsequent wash with cold ethanol can aid in drying.

Drying: Dry the purified crystals under vacuum at a low temperature to remove residual

water and ethanol without removing the waters of hydration.

Characterization Methods
3.2.1. Infrared (IR) Spectroscopy:
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Sample Preparation: Prepare a KBr pellet of the dried magnesium octanoate dihydrate or

analyze the solid using a spectrometer with an ATR accessory.

Analysis: Acquire the IR spectrum and identify characteristic peaks. The spectrum should

show the absence of the broad O-H stretch from the carboxylic acid dimer of the starting

material and the presence of strong carboxylate (COO⁻) stretching bands. The presence of

water of hydration will be indicated by a broad O-H stretching band.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as DMSO-d₆

or CDCl₃.

Analysis: Acquire ¹H and ¹³C NMR spectra. The spectra should confirm the presence of the

octanoate carbon chain and the absence of the carboxylic acid proton signal from the

starting material.

3.2.3. Mass Spectrometry (MS):

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent.

Analysis: Use a suitable ionization technique (e.g., ESI) to obtain the mass spectrum. The

spectrum should show peaks corresponding to the magnesium octanoate species.

3.2.4. Elemental Analysis:

Determine the weight percentages of Carbon, Hydrogen, and Magnesium in the sample. The

results should be consistent with the calculated values for the dihydrate formula

(C₁₆H₃₄MgO₆).

Mandatory Visualizations
Experimental Workflow
Caption: Experimental workflow for the synthesis and characterization of magnesium
octanoate dihydrate.

Signaling Pathway
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The biological effects of magnesium octanoate are a composite of the actions of magnesium

and octanoic acid. While magnesium is a cofactor in numerous enzymatic reactions, octanoic

acid (caprylic acid) has been shown to modulate inflammatory pathways. One such pathway

involves the Toll-like receptor 4 (TLR4) and the nuclear factor kappa B (NF-κB) signaling

cascade.[1]

Caption: Inhibition of the TLR4/NF-κB inflammatory signaling pathway by octanoic acid.[1]

Conclusion
Magnesium octanoate dihydrate is a compound with increasing relevance in the fields of

nutrition and pharmaceuticals. This guide has provided a detailed overview of its historical

context, physicochemical properties, and methods for its synthesis and characterization. The

visualization of a key signaling pathway modulated by its octanoate component highlights a

potential mechanism for its biological effects. It is anticipated that this comprehensive resource

will be valuable for researchers and professionals working on the development of new

therapeutic and nutritional products. Further research into the specific crystal structure of the

dihydrate form and its detailed biological mechanisms of action will continue to enhance our

understanding and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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